N-methyl-5-[(4-phenylpiperazin-1-yl)methyl]-4,5-dihydro-1,3-oxazol-2-amine

• CAS RN: 132786-16-4
• Molecular Formula: C15H22N4O
• Molecular Weight: 274.36 g/mol
• IUPAC Name: N-methyl-5-[(4-phenylpiperazin-1-yl)methyl]-1,3-oxazolidin-2-imine
• InChI: InChI=1S/C15H22N4O/c1-16-15-17-11-14(20-15)12-18-7-9-19(10-8-18)13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3,(H,16,17)
• InChI Key: VRAQGWMAAWWDBM-UHFFFAOYSA-N
• Isomeric SMILES: CNC1=NCC(O1)CN2CCN(CC2)C3=CC=CC=C3
• SMILES: CN=C1NCC(O1)CN2CCN(CC2)C3=CC=CC=C3
• synonyms: N-Methyl-5-[(4-phenyl-1-piperazinyl)methyl]-4,5-dihydro-1,3-oxazol-2-a mine

Description

N-methyl-5-[(4-phenylpiperazin-1-yl)methyl]-4,5-dihydro-1,3-oxazol-2-amine, also known as MPZM-21, is a bioactive compound that has been extensively studied in recent years due to its potential therapeutic applications. This compound belongs to the family of oxazolamines, which are known for their diverse biological activities.

Mechanism Of Action

The exact mechanism of action of N-methyl-5-[(4-phenylpiperazin-1-yl)methyl]-4,5-dihydro-1,3-oxazol-2-amine is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. Specifically, it has been shown to increase the levels of serotonin, dopamine, and norepinephrine in certain brain regions, which may contribute to its antidepressant and anxiolytic effects.

Biochemical And Physiological Effects

N-methyl-5-[(4-phenylpiperazin-1-yl)methyl]-4,5-dihydro-1,3-oxazol-2-amine has been found to have a number of biochemical and physiological effects in both in vitro and in vivo studies. For example, it has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons. In addition, it has been found to reduce the levels of corticosterone, which is a hormone that is released in response to stress.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-methyl-5-[(4-phenylpiperazin-1-yl)methyl]-4,5-dihydro-1,3-oxazol-2-amine for lab experiments is its high potency and selectivity for certain neurotransmitter systems. This makes it a useful tool for studying the role of these systems in various physiological and behavioral processes. However, one limitation of N-methyl-5-[(4-phenylpiperazin-1-yl)methyl]-4,5-dihydro-1,3-oxazol-2-amine is that it has not yet been extensively studied in humans, so its safety and efficacy in clinical settings are not yet fully understood.

Future Directions

There are several potential future directions for research on N-methyl-5-[(4-phenylpiperazin-1-yl)methyl]-4,5-dihydro-1,3-oxazol-2-amine. One area of interest is its potential as a novel antidepressant or anxiolytic agent. Another area of interest is its potential as a tool for studying the role of neurotransmitter systems in various physiological and behavioral processes. Additionally, further research is needed to fully understand the safety and efficacy of N-methyl-5-[(4-phenylpiperazin-1-yl)methyl]-4,5-dihydro-1,3-oxazol-2-amine in clinical settings.

Synthesis Methods

The synthesis of N-methyl-5-[(4-phenylpiperazin-1-yl)methyl]-4,5-dihydro-1,3-oxazol-2-amine involves a multi-step process that starts with the reaction of 4-phenylpiperazine with N-methyl-2-chloroacetamide to form N-methyl-4-phenylpiperazine-1-carboxamide. This intermediate is then reacted with ethyl 2-bromoacetate to form N-methyl-5-[(4-phenylpiperazin-1-yl)methyl]-4,5-dihydro-1,3-oxazol-2-amine.

Scientific Research Applications

N-methyl-5-[(4-phenylpiperazin-1-yl)methyl]-4,5-dihydro-1,3-oxazol-2-amine has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to exhibit a wide range of pharmacological activities, including antidepressant, anxiolytic, and antipsychotic effects. In addition, it has been found to modulate the activity of several neurotransmitter systems, including the serotonin, dopamine, and norepinephrine systems.